Cas no 22059-64-9 (3-Acetyl-2-methylquinoxaline)

3-Acetyl-2-methylquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with acetyl and methyl functional groups. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient quinoxaline moiety facilitates selective reactions, while the acetyl group offers a reactive site for further derivatization. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Researchers favor it for constructing complex molecular architectures due to its predictable behavior and compatibility with diverse reaction conditions. Its utility spans medicinal chemistry, where it serves as a scaffold for bioactive molecule design.
3-Acetyl-2-methylquinoxaline structure
3-Acetyl-2-methylquinoxaline structure
Product Name:3-Acetyl-2-methylquinoxaline
CAS No:22059-64-9
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD09864318
CID:1086432
PubChem ID:12405632
Update Time:2025-11-01

3-Acetyl-2-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Methylquinoxalin-2-yl)ethanone
    • 1-(3-methylquinoxalin-2-yl)ethanone(SALTDATA: FREE)
    • 2-Acetyl-3-methylchinoxalin
    • 2-acetyl-3-methyl-quinoxaline
    • 2-methyl-3-acetylquinoxaline
    • 3-methyl-2-acetyl-quinoxaline
    • 2-acetyl-3-methylquinoxaline
    • BS-37600
    • 3-Acetyl-2-methylquinoxaline-13C6
    • 1-(3-methyl-2-quinoxalinyl)ethanone
    • SCHEMBL4833903
    • 1-(3-Methylquinoxalin-2-yl)ethan-1-one
    • 1-(3-Methylquinoxalin-2-yl)-ethanone
    • AKOS006283014
    • MFCD09864318
    • 1-(3-Methyl-2-quinoxalinyl)ethanone; 2-Acetyl-3-methylquinoxaline
    • DTXSID00496722
    • 22059-64-9
    • 3-Acetyl-2-methylquinoxaline
    • 1-(3-Methyl-2-quinoxalinyl)ethanone, AldrichCPR
    • XAA05964
    • CS-0323975
    • DB-353953
    • MDL: MFCD09864318
    • Inchi: 1S/C11H10N2O/c1-7-11(8(2)14)13-10-6-4-3-5-9(10)12-7/h3-6H,1-2H3
    • InChI Key: XXKIXPWTFVBBJF-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C)N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.8Ų

Experimental Properties

  • PSA: 42.85000
  • LogP: 2.14080

3-Acetyl-2-methylquinoxaline Security Information

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abcr
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3-Acetyl-2-methylquinoxaline Suppliers

Amadis Chemical Company Limited
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(CAS:22059-64-9)3-Acetyl-2-methylquinoxaline
Order Number:A1143537
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:57
Price ($):760.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:22059-64-9)3-Acetyl-2-methylquinoxaline
A1143537
Purity:99%
Quantity:5g
Price ($):760.0
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